Cas no 1806070-79-0 (4-Bromo-6-(difluoromethyl)-2-iodo-3-methylpyridine)

• Product Name: 4-Bromo-6-(difluoromethyl)-2-iodo-3-methylpyridine
• CAS No: 1806070-79-0
• MF: C₇H₅BrF₂IN
• MW: 347.926580190659
• CID: 4809780
• Update Time: 2025-06-07

4-Bromo-6-(difluoromethyl)-2-iodo-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-6-(difluoromethyl)-2-iodo-3-methylpyridine

• Inchi： 1S/C7H5BrF2IN/c1-3-4(8)2-5(6(9)10)12-7(3)11/h2,6H,1H3
• InChI Key： QYJXKFPGIKFABQ-UHFFFAOYSA-N
• SMILES： IC1=C(C)C(=CC(C(F)F)=N1)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9

Additional information on 4-Bromo-6-(difluoromethyl)-2-iodo-3-methylpyridine

Professional Introduction to 4-Bromo-6-(difluoromethyl)-2-iodo-3-methylpyridine (CAS No. 1806070-79-0)

4-Bromo-6-(difluoromethyl)-2-iodo-3-methylpyridine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number CAS No. 1806070-79-0, represents a critical intermediate in the synthesis of various biologically active molecules. Its unique structural features, including the presence of bromine, iodine, and difluoromethyl substituents, make it a valuable building block for developing novel therapeutic agents.

The< strong>pyridine core of this molecule is a well-documented pharmacophore in drug discovery, known for its ability to interact with biological targets such as enzymes and receptors. The introduction of halogen atoms at specific positions enhances the reactivity and binding affinity of the compound, making it particularly useful in constructing complex molecular frameworks. In recent years, there has been a surge in research focused on halogenated pyridines due to their demonstrated efficacy in modulating biological pathways.

One of the most compelling aspects of 4-Bromo-6-(difluoromethyl)-2-iodo-3-methylpyridine is its versatility in synthetic chemistry. The combination of bromine and iodine substituents allows for diverse functionalization strategies, enabling chemists to explore a wide range of derivatives. These derivatives can then be further modified to target specific therapeutic areas, such as oncology, inflammation, and infectious diseases. The< strong>difluoromethyl group, in particular, is known to improve metabolic stability and binding interactions, making it a preferred moiety in drug design.

In the context of contemporary pharmaceutical research, this compound has been extensively studied for its potential applications in the development of small-molecule inhibitors. For instance, studies have shown that derivatives of< strong>4-Bromo-6-(difluoromethyl)-2-iodo-3-methylpyridine exhibit promising activity against kinases and other enzymes involved in cancer progression. The halogen atoms facilitate hydrogen bonding and hydrophobic interactions with target proteins, enhancing the compound's binding affinity. Additionally, the< strong>methyl group at the 3-position provides steric hindrance, which can be fine-tuned to optimize drug-like properties.

The< strong>difluoromethyl substituent is particularly noteworthy for its role in enhancing the pharmacokinetic profile of drug candidates. This group has been shown to increase lipophilicity while maintaining water solubility, leading to improved oral bioavailability. Furthermore, it can serve as a handle for further chemical modifications, allowing researchers to fine-tune the properties of their lead compounds. Recent advances in computational chemistry have also enabled the prediction of optimal< strong>difluoromethyl substitution patterns, streamlining the drug discovery process.

The synthesis of< strong>4-Bromo-6-(difluoromethyl)-2-iodo-3-methylpyridine involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include halogenation reactions, cross-coupling processes, and protective group strategies. Each step must be meticulously controlled to ensure high yield and purity, which are critical for pharmaceutical applications. The use of palladium-catalyzed reactions has been particularly effective in constructing the desired molecular framework while minimizing side products.

The growing interest in halogenated pyridines has led to several innovative synthetic routes being developed over recent years. For example, transition-metal-catalyzed C-H activation has emerged as a powerful tool for introducing halogen atoms at specific positions without relying on pre-functionalized substrates. This approach has significantly expanded the toolkit available to synthetic chemists working with< strong>4-Bromo-6-(difluoromethyl)-2-iodo-3-methylpyridine, enabling more efficient and sustainable synthesis methods.

In conclusion,< strong>4-Bromo-6-(difluoromethyl)-2-iodo-3-methylpyridine (CAS No. 1806070-79-0) is a versatile and highly valuable intermediate in pharmaceutical chemistry. Its unique structural features make it an ideal candidate for developing novel therapeutic agents targeting various diseases. The ongoing research into halogenated pyridines underscores their importance in modern drug discovery and highlights the potential of this compound as a key building block for future medications.